Cas no 149894-28-0 (2-(2,2-difluoroacetyl)cyclohexan-1-one)

• Product Name: 2-(2,2-difluoroacetyl)cyclohexan-1-one
• CAS No: 149894-28-0
• MF: C₈H₁₀F₂O₂
• MW: 176.160609722137
• MDL: MFCD07779546
• CID: 100036
• PubChem ID: 15399273
• Update Time: 2025-11-06

2-(2,2-difluoroacetyl)cyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone,2-(2,2-difluoroacetyl)-
• 2-(2,2-Difluoroacetyl)cyclohexanone
• 2-(difluoroacetyl)cyclohexanone
• 2-(difluoroacetyl)-cyclohexanone
• 2,2-difluoro-1-(2-oxocyclohexyl)ethan-1-one
• 2-difluoroacetylcyclohexanone
• AG-A-32432
• AGN-PC-00P4HW
• CTK7H3930
• Cyclohexanone, 2-(difluoroacetyl)-
• SBB023671
• STK350730
• Cyclohexanone, 2-(difluoroacetyl)- (9CI)
• 2-(2,2-difluoroacetyl)cyclohexan-1-one
• 2-(Difluoroacetyl)cyclohexan-1-one
• IFVACMSMOAHYOX-UHFFFAOYSA-N
• SCHEMBL4745209
• EN300-230637
• DTXSID10572400
• 149894-28-0
• MFCD07779546
• AKOS000313428

• MDL： MFCD07779546
• Inchi： 1S/C8H10F2O2/c9-8(10)7(12)5-3-1-2-4-6(5)11/h5,8H,1-4H2
• InChI Key： IFVACMSMOAHYOX-UHFFFAOYSA-N
• SMILES： FC(C(C1C(CCCC1)=O)=O)F

Computed Properties

• Exact Mass: 176.0649
• Monoisotopic Mass: 176.06488588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 250.6±40.0 °C at 760 mmHg
• Flash Point: 95.4±21.5 °C
• PSA: 34.14
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

2-(2,2-difluoroacetyl)cyclohexan-1-one Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(2,2-difluoroacetyl)cyclohexan-1-one

Comprehensive Overview of 2-(2,2-Difluoroacetyl)cyclohexan-1-one (CAS No. 149894-28-0): Properties, Applications, and Industry Insights

2-(2,2-Difluoroacetyl)cyclohexan-1-one (CAS No. 149894-28-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This fluorinated ketone derivative combines a cyclohexanone backbone with a difluoroacetyl moiety, offering distinct reactivity and stability profiles. As the demand for fluorinated building blocks surges in drug discovery, this compound serves as a versatile intermediate for synthesizing bioactive molecules with enhanced metabolic stability and membrane permeability.

The compound's molecular structure (C₈H₁₀F₂O₂) features strategic fluorine atoms that influence its electronic properties and steric effects, making it valuable for structure-activity relationship (SAR) studies. Researchers frequently employ 2-(2,2-difluoroacetyl)cyclohexan-1-one in asymmetric synthesis and catalysis, particularly in constructing chiral centers for pharmaceutical intermediates. Its compatibility with cross-coupling reactions and nucleophilic substitutions aligns with modern trends favoring green chemistry and atom economy.

Recent studies highlight its role in developing kinase inhibitors and antiviral agents, addressing global health challenges. The difluoroacetyl group enhances binding affinity to biological targets while resisting oxidative degradation—a critical factor for drug half-life extension. In agrochemicals, derivatives of this compound demonstrate efficacy as herbicide safeners, protecting crops from phytotoxicity while minimizing environmental impact.

From a synthetic perspective, CAS 149894-28-0 exhibits remarkable thermal stability (decomposition point >200°C) and moderate solubility in polar aprotic solvents like DMF and DMSO. Analytical characterization via NMR spectroscopy reveals distinct ¹⁹F signals at -90 to -100 ppm, serving as a fingerprint for quality control. Manufacturers optimize its production through continuous flow chemistry to improve yield and reduce waste—an approach resonating with ESG (Environmental, Social, and Governance) priorities in the chemical industry.

Market analysts note growing interest in fluorine-containing fine chemicals, with 2-(2,2-difluoroacetyl)cyclohexan-1-one positioned as a high-value intermediate. Patent landscapes show increasing filings for its derivatives in cancer immunotherapy and neurodegenerative disease applications. Regulatory-compliant synthesis routes (avoiding ozone-depleting reagents) further enhance its commercial viability, meeting REACH and FDA guidelines for pharmaceutical ingredients.

Emerging applications include its use in material science for designing fluorinated polymers with improved dielectric properties. The compound's hydrogen-bond acceptor capacity also makes it relevant for cocrystal engineering—a hot topic in drug formulation to enhance bioavailability. As AI-driven molecular design accelerates, computational models frequently incorporate this scaffold due to its balanced lipophilicity (LogP ~1.8) and three-dimensional complexity.

Quality specifications for CAS 149894-28-0 typically require ≥98% purity (HPLC), with strict controls on heavy metal residues and genotoxic impurities. Advanced purification techniques like preparative SFC (Supercritical Fluid Chromatography) enable isolation of enantiomerically pure forms for chiral drug development. Storage recommendations emphasize protection from moisture at 2-8°C to preserve the difluoroacetyl group's integrity.

In conclusion, 2-(2,2-difluoroacetyl)cyclohexan-1-one exemplifies the convergence of medicinal chemistry and sustainable manufacturing. Its multifaceted applications across life sciences and advanced materials underscore why this CAS 149894-28-0 compound remains a focus of academic and industrial R&D. Future directions may explore its utility in proteolysis-targeting chimeras (PROTACs) and bioorthogonal chemistry, solidifying its role in next-generation therapeutics.